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Compound of Interest

Compound Name: Sodium aluminate

Cat. No.: B081911

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical formula, structure,
and properties of sodium aluminate. It includes detailed experimental protocols for its
synthesis and characterization, quantitative data, and graphical representations of its chemical
pathways and structural forms.

Chemical Formula and Nomenclature

Sodium aluminate is an inorganic compound that exists in various forms, leading to several
chemical formulas being used interchangeably. Pure, anhydrous sodium aluminate is a white,
crystalline, and hygroscopic solid.[1][2][3]

The chemical formulas used to represent sodium aluminate include:
e NaAlO:2: The simplest and most common formula for the anhydrous form.[1][2][4][5]
o NaAl(OH)a: Represents the hydrated form, often found in aqueous solutions.[1][6][7]

e Naz20-Alz203 or NazAlz04: These formulas represent it as a mixed oxide, emphasizing its
composition from sodium oxide and aluminum oxide.[1][6][7][8]

Other related sodium aluminates include compounds like NasAlOa4, which contains distinct
AlO4>~ anions, and others with complex polymeric anions such as NazAlsOs and Nai17AIsO16.[1]

[31[7]
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Chemical Structure

The structure of sodium aluminate varies significantly between its anhydrous and hydrated
states. The fundamental building block in both forms is the aluminate anion, [AlO4]*~ or
[AI(OH)4]~, where aluminum is tetrahedrally coordinated to four oxygen atoms.

Anhydrous Sodium Aluminate (NaAlO2) Structure

Anhydrous NaAlO2 possesses an orthorhombic crystal structure.[1][2][3] The structure consists
of a three-dimensional framework built from corner-sharing AlOa tetrahedra.[1][2][6][7] This
arrangement creates a stable, crystalline solid with a high melting point. The sodium ions (Na™*)
are situated within the cavities of this aluminate framework.

Hydrated Sodium Aluminate (NaAlO2-5/4H20) Structure

The hydrated form, specifically NaAlO2-5/4H20, has a more complex layered structure.[1][6][7]
It crystallizes in the tetragonal space group P42:m.[9] The structure is composed of layers of
AlOa4 tetrahedra linked together to form four- and eight-membered rings.[1][7][9] These layers
are held together by sodium ions and water molecules, which form hydrogen bonds with the
oxygen atoms of the AlOa tetrahedra.[1][6][7]

Quantitative Data and Physical Properties

A summary of the key quantitative data for anhydrous sodium aluminate is presented below.
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Property Value Reference(s)

Molecular Formula NaAlO:2 [11121[3]

Molar Mass 81.97 g/mol [11[2][3]
White (sometimes light-

Appearance yellowish) crystalline powder, [1112][3]
hygroscopic

Density 1.5 g/cm3 [1112][3]

Melting Point 1,650 °C (3,000 °F; 1,920 K) [1][2]13]
Orthorhombic, Space group

Crystal Structure [31[9][10]
Pna2:1

_ a=5.3871A b=7.0320A, c

Lattice Parameters [9]
=5.2180 A
Al-O: 1.75-1.77 A, Na-O: 2.30-

Bond Lengths [10]

2.35A

Solubility in Water

Highly soluble

[1]

Refractive Index (n_D)

1.566

[1](2]

Std Enthalpy of Formation

-1133.2 kJ/mol

[2](3]

Std Molar Entropy

70.4 J/mol-K

[2](3]

Experimental Protocols
Synthesis of Sodium Aluminate

Method 1: From Aluminum Hydroxide

This is the primary commercial manufacturing method.[1][6][11]

e Reactants: Aluminum hydroxide (AI(OH)s, Gibbsite) and aqueous sodium hydroxide (NaOH)

solution (caustic soda).

e Procedure:
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o Dissolve aluminum hydroxide in a 20—25% aqueous NaOH solution.[1][6]
o Heat the mixture in a steam-heated nickel or steel vessel to near its boiling point.[1][6]

o For a more concentrated product, boil the aluminum hydroxide with an approximately 50%
agueous NaOH solution until a pulp is formed.[1][6]

o Pour the resulting mixture into a cooling tank.

o A solid mass containing about 70% NaAlO:z will form upon cooling.[1][6]
Method 2: From Elemental Aluminum
This method is highly exothermic and produces hydrogen gas.[1]
e Reactants: Elemental aluminum (Al), sodium hydroxide (NaOH), and water (Hz20).
» Procedure:

o React aluminum metal with an agueous NaOH solution under continuous stirring. The
reaction is often written as: 2Al + 2NaOH + 2H20 - 2NaAlO2 + 3H2.[1]

o Control the reaction temperature as it is highly exothermic.

o A study optimizing this reaction for zeolite production found the highest aluminum
conversion (94.33%) at a pH of 13.6 and an Al-to-NaOH molar ratio of 1:4, with a reaction

time of five hours.[12]

Characterization Techniques

o X-Ray Diffraction (XRD): Used to determine the crystalline phase and purity of the
synthesized sodium aluminate. Crystalline NaAlO2 shows characteristic sharp reflections,
notably at a 20 value of approximately 34.8°, which corresponds to the JCPDS file No. 33-
1200.[12]

e Fourier-Transform Infrared (FTIR) Spectroscopy: Used to confirm the formation of the
aluminate structure. The presence of tetrahedral [AlOa4]~ units is confirmed by characteristic
vibrational bands observed around 624 cm~! and 727 cm~1.[12]
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e Scanning Electron Microscopy with Energy-Dispersive X-ray (SEM-EDX): Used to analyze
the morphology and elemental composition of the product. This technique can reveal the
particle shape (e.g., irregular plate-like crystals) and confirm the stoichiometric ratio of

sodium to aluminum.[12]

Visualizations: Pathways and Structures

The following diagrams illustrate the key chemical processes and structural relationships of

sodium aluminate.
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Caption: Synthesis of Sodium Aluminate from Aluminum Hydroxide.
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Caption: Structural Comparison of Anhydrous and Hydrated Sodium Aluminate.
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Caption: Hydrolysis of Sodium Aluminate in Aqueous Solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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